molecular formula C6H10N4O2 B8450661 2-Aminomethyl-4,6-dimethoxy-1,3,5-triazine

2-Aminomethyl-4,6-dimethoxy-1,3,5-triazine

Cat. No.: B8450661
M. Wt: 170.17 g/mol
InChI Key: VADANWPRINAIGP-UHFFFAOYSA-N
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Description

2-Aminomethyl-4,6-dimethoxy-1,3,5-triazine is a useful research compound. Its molecular formula is C6H10N4O2 and its molecular weight is 170.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H10N4O2

Molecular Weight

170.17 g/mol

IUPAC Name

(4,6-dimethoxy-1,3,5-triazin-2-yl)methanamine

InChI

InChI=1S/C6H10N4O2/c1-11-5-8-4(3-7)9-6(10-5)12-2/h3,7H2,1-2H3

InChI Key

VADANWPRINAIGP-UHFFFAOYSA-N

Canonical SMILES

COC1=NC(=NC(=N1)CN)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 6.4 g of the product from Example 3, 0.69 g, 10% palladium-on-carbon catalyst, and 3 ml of concentrated hydrochloric acid in 140 ml methanol was shaken under an atmosphere of hydrogen at 50 p.s.i. on a Parr Hydrogenation Apparatus. After approximately 4 hours, the solution was filtered through a pad of Celite and the filtrate was concentrated in vacuo. The residue was diluted with water and, after being washed with several small portions of ether, the aqueous layer was made strongly basic to pH paper by the addition of 50% sodium hydroxide solution with ice-water cooling. A yellow solid precipitated from the basic solution and was isolated by filtration. Drying in vacuo for 24 hours gave 2.4 g of 2-aminomethyl-4,6-dimethoxy-1,3,5-triazine as a light yellow solid.
Quantity
6.4 g
Type
reactant
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step One
Quantity
0.69 g
Type
catalyst
Reaction Step One
Quantity
140 mL
Type
solvent
Reaction Step One

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